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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl 2-methoxyacetate, a versatile ester, is gaining traction in various research and
industrial applications. This technical guide provides an in-depth overview of its chemical
properties, synthesis, and notable research applications, with a particular focus on its role as
an efficient acylating agent in biocatalytic processes for the synthesis of chiral amines. This
document is intended to serve as a comprehensive resource for researchers and professionals
in organic synthesis, drug discovery, and materials science, offering detailed experimental
protocols, quantitative data, and visual representations of key processes.

Chemical and Physical Properties

Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid with a characteristically fruity
odor.[1] It is an organic compound classified as an ester.[1] Its solubility in organic solvents and
low solubility in water are typical for esters of its class.[1] A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of Isopropyl 2-methoxyacetate
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Property Value Reference(s)
Molecular Formula CeH1203 [2][3]
Molecular Weight 132.16 g/mol [2][3]
CAS Number 17640-21-0 [4]
Boiling Point 160.0 + 13.0 °C (Predicted) [5]
Density 0.959 £ 0.06 g/cm3 (Predicted) [5]
Topological Polar Surface Area  35.5 A2 [2]
Hydrogen Bond Acceptor

C);untg p 3 12
Rotatable Bond Count 4 [2]
Storage Temperature 2-8°C [6]

Synthesis of Isopropyl 2-methoxyacetate

A common and efficient method for the synthesis of Isopropyl 2-methoxyacetate involves a
two-step process, as detailed in U.S. Patent US06143920.[7] The first step is the formation of
methyl methoxyacetate, followed by a transesterification reaction with isopropanol.[7]

Synthesis Workflow
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Step 1: Formation of Methyl Methoxyacetate

Sodium Methoxide Solution (30%)

|
‘

= -

Step 2: Transesterification
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Isopropyl 2-methoxyacetate: A Technical Guide to
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189238#potential-research-applications-of-isopropyl-
2-methoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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